2-chloro-3-fluoro-4-hydroxybenzoic acid
Overview
Description
2-Chloro-3-fluoro-4-hydroxybenzoic acid (2C3F4HBA) is an organic compound that belongs to the family of benzoic acids. It is a colorless solid with a molecular weight of 188.5 g/mol. It is soluble in water and has a melting point of 178 °C. 2C3F4HBA is a widely used compound in the scientific research community due to its multiple applications and potential uses.
Scientific Research Applications
2-chloro-3-fluoro-4-hydroxybenzoic acid is used in a variety of scientific research applications, including as a starting material for the synthesis of organic compounds, as a reagent for organic transformations, and as a catalyst in organic reactions. It is also used as a fluorescent probe for the determination of pH in aqueous solutions.
Mechanism of Action
2-chloro-3-fluoro-4-hydroxybenzoic acid acts as an acid in aqueous solutions, and its acidity is due to the presence of the hydroxy group which is able to donate a proton to the solvent. The pKa of this compound is 4.2, and it is a weak acid.
Biochemical and Physiological Effects
This compound has been shown to be toxic to certain bacteria and fungi. It has also been shown to have antimicrobial and antifungal properties, and it has been used to inhibit the growth of certain bacteria and fungi.
Advantages and Limitations for Lab Experiments
2-chloro-3-fluoro-4-hydroxybenzoic acid is a relatively inexpensive and readily available compound, making it an ideal choice for many laboratory experiments. It is also relatively stable and has a low toxicity level, making it safe to handle in the laboratory. However, it is a weak acid and has a low solubility in most organic solvents, making it difficult to use in certain experiments.
Future Directions
The potential applications of 2-chloro-3-fluoro-4-hydroxybenzoic acid are numerous and include its use as a fluorescent probe for the determination of pH in aqueous solutions, as a reagent for organic transformations, as a catalyst in organic reactions, and as a starting material for the synthesis of organic compounds. Additionally, further research could be conducted to investigate the potential use of this compound as an antimicrobial and antifungal agent. Additionally, research could be conducted to explore the potential use of this compound in drug design and development. Finally, further research could be conducted to explore the potential use of this compound as a fluorescent probe for the detection of other compounds.
Synthesis Methods
2-chloro-3-fluoro-4-hydroxybenzoic acid can be synthesized in a two-step reaction. The first step involves the reaction of 4-hydroxybenzaldehyde with chloroacetyl chloride and triethylamine in dichloromethane. This reaction yields 4-chloro-3-fluoro-2-hydroxybenzaldehyde. The second step involves the reaction of 4-chloro-3-fluoro-2-hydroxybenzaldehyde with sodium hydroxide in water, which yields this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-3-fluoro-4-hydroxybenzoic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-hydroxybenzoic acid", "thionyl chloride", "sodium fluoride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "water", "ethanol" ], "Reaction": [ "1. 2-hydroxybenzoic acid is reacted with thionyl chloride in the presence of a catalyst to form 2-chloro-3-hydroxybenzoic acid.", "2. 2-chloro-3-hydroxybenzoic acid is reacted with sodium fluoride in the presence of a solvent to form 2-chloro-3-fluoro-4-hydroxybenzoic acid.", "3. 2-chloro-3-fluoro-4-hydroxybenzoic acid is neutralized with sodium hydroxide to form the corresponding sodium salt.", "4. The sodium salt is acidified with hydrochloric acid to regenerate the free acid.", "5. The free acid is purified by recrystallization from a suitable solvent, such as ethanol or water.", "6. The purity of the final product is confirmed by analytical techniques, such as melting point determination and spectroscopic analysis." ] } | |
CAS RN |
1260790-46-2 |
Molecular Formula |
C7H4ClFO3 |
Molecular Weight |
190.6 |
Purity |
95 |
Origin of Product |
United States |
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